![molecular formula C14H20N4O3 B2555030 N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(pyridin-3-yl)oxalamide CAS No. 1797586-74-3](/img/structure/B2555030.png)
N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(pyridin-3-yl)oxalamide
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Description
N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(pyridin-3-yl)oxalamide, commonly known as HPO, is a chemical compound that has gained significant attention in the field of scientific research. It is a small molecule inhibitor that has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases.
Scientific Research Applications
- The study also assessed anti-fibrosis activity through Picro-Sirius red staining, hydroxyproline assay, and ELISA detection of Collagen type I alpha 1 (COL1A1) protein expression. Compounds 12m and 12q effectively inhibited collagen expression and hydroxyproline content in vitro, suggesting their potential as novel anti-fibrotic drugs .
- The compound 3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one (CPP) has been studied for its nonlinear optical properties. Second and third harmonic generation studies at different characteristic wavelengths confirmed its potential applications in this field .
- Derivatives derived from pyridine and indole, such as (E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one , were prepared and evaluated for in vitro antitubercular activity against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG). These compounds showed potential as antitubercular agents .
- Further investigations into the compound’s pharmacological properties may reveal additional applications. Its structural features, including the pyrimidine core, suggest potential antimicrobial, antiviral, and antitumor activities .
- The pyrimidine moiety, present in this compound, is considered a privileged structure in medicinal chemistry. Researchers often use it as a building block to design novel heterocyclic compounds with diverse biological activities .
Anti-Fibrotic Activity
Nonlinear Optics
Antitubercular Activity
Pharmacological Studies
Drug Design and Medicinal Chemistry
properties
IUPAC Name |
N-[2-(4-hydroxypiperidin-1-yl)ethyl]-N'-pyridin-3-yloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O3/c19-12-3-7-18(8-4-12)9-6-16-13(20)14(21)17-11-2-1-5-15-10-11/h1-2,5,10,12,19H,3-4,6-9H2,(H,16,20)(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBVFDOJMGVHJSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CCNC(=O)C(=O)NC2=CN=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(4-hydroxypiperidin-1-yl)ethyl)-N2-(pyridin-3-yl)oxalamide |
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